Cas no 954226-00-7 (tert-butyl 3-cyanothiomorpholine-4-carboxylate)

• Product Name: tert-butyl 3-cyanothiomorpholine-4-carboxylate
• CAS No: 954226-00-7
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• MDL: MFCD09863126
• CID: 2182625
• PubChem ID: 23625845
• Update Time: 2025-10-28

tert-butyl 3-cyanothiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Boc-3-cyano-thiomorpholine
• tert-butyl 3-cyanothiomorpholine-4-carboxylate
• CS-0272871
• 954226-00-7
• SB40219
• EN300-3555336
• DTXSID101215166
• 1,1-Dimethylethyl 3-cyano-4-thiomorpholinecarboxylate
• DB-262938

• MDL： MFCD09863126
• Inchi： 1S/C10H16N2O2S/c1-10(2,3)14-9(13)12-4-5-15-7-8(12)6-11/h8H,4-5,7H2,1-3H3
• InChI Key： HMCWHZMUAVBZNL-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)C(C#N)C1

Computed Properties

• Exact Mass: 228.09324893Da
• Monoisotopic Mass: 228.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Thiomorpholine carboxylic acids and derivatives

Additional information on tert-butyl 3-cyanothiomorpholine-4-carboxylate

Recent Advances in the Application of tert-Butyl 3-Cyanothiomorpholine-4-carboxylate (CAS: 954226-00-7) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-cyanothiomorpholine-4-carboxylate (CAS: 954226-00-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic implications. Recent studies highlight its role in the development of novel kinase inhibitors, protease modulators, and other pharmacologically active agents, underscoring its importance in drug discovery pipelines.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized tert-butyl 3-cyanothiomorpholine-4-carboxylate as a critical building block for the synthesis of selective PI3Kδ inhibitors. The compound's thiomorpholine core and cyano functionality were instrumental in achieving high binding affinity and selectivity, demonstrating its value in targeting phosphoinositide 3-kinase pathways implicated in inflammatory diseases and cancer. The study reported a 40% improvement in inhibitory potency compared to previous analogs, attributed to the strategic incorporation of this intermediate.

Another significant application emerged in the field of antimicrobial research, where this compound served as a precursor for novel thiomorpholine-based antibiotics. A 2024 Nature Communications paper detailed its use in developing broad-spectrum agents against drug-resistant Gram-positive pathogens. The structural flexibility of tert-butyl 3-cyanothiomorpholine-4-carboxylate allowed for systematic modifications that enhanced membrane permeability while maintaining low cytotoxicity, addressing a critical challenge in antibiotic development.

From a synthetic chemistry perspective, recent innovations have focused on optimizing the production and purification processes for this compound. A 2023 Organic Process Research & Development publication described a continuous flow chemistry approach that improved yield by 25% while reducing hazardous waste generation. This advancement is particularly relevant given the growing demand for sustainable pharmaceutical manufacturing practices and the compound's increasing importance in medicinal chemistry.

The pharmacological potential of derivatives stemming from tert-butyl 3-cyanothiomorpholine-4-carboxylate extends to neurological disorders as well. Current preclinical studies investigate its utility in creating novel sigma-1 receptor ligands for neurodegenerative diseases. Early results suggest that modifications of this scaffold can enhance blood-brain barrier penetration while maintaining receptor specificity, offering promising avenues for treating conditions like Alzheimer's disease and Parkinson's disease.

In conclusion, tert-butyl 3-cyanothiomorpholine-4-carboxylate (CAS: 954226-00-7) continues to prove its value as a multifaceted building block in pharmaceutical research. Its applications span diverse therapeutic areas, from oncology to infectious diseases and CNS disorders, with recent studies demonstrating both improved synthetic accessibility and enhanced biological activity of its derivatives. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics, particularly in addressing unmet medical needs through targeted molecular design.